Cas no 1403566-53-9 (3-[4-(Morpholine-4-sulfonyl)-phenyl]-3-oxo-propionic acid ethyl ester)

• Product Name: 3-[4-(Morpholine-4-sulfonyl)-phenyl]-3-oxo-propionic acid ethyl ester
• CAS No: 1403566-53-9
• MF: C₁₅H₁₉NO₆S
• MW: 341.379463434219
• CID: 5218564
• Update Time: 2025-06-14

3-[4-(Morpholine-4-sulfonyl)-phenyl]-3-oxo-propionic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-[4-(Morpholine-4-sulfonyl)-phenyl]-3-oxo-propionic acid ethyl ester

• Inchi： 1S/C15H19NO6S/c1-2-22-15(18)11-14(17)12-3-5-13(6-4-12)23(19,20)16-7-9-21-10-8-16/h3-6H,2,7-11H2,1H3
• InChI Key： XCPCFPMXMBJYOW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-[4-(Morpholine-4-sulfonyl)-phenyl]-3-oxo-propionic acid ethyl ester

Comprehensive Overview of 3-[4-(Morpholine-4-sulfonyl)-phenyl]-3-oxo-propionic acid ethyl ester (CAS No. 1403566-53-9)

3-[4-(Morpholine-4-sulfonyl)-phenyl]-3-oxo-propionic acid ethyl ester, with the CAS number 1403566-53-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative is characterized by its unique molecular structure, which combines a morpholine sulfonyl group with a phenyl ring and an ethyl ester functionality. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The compound's morpholine sulfonyl moiety is a key feature, contributing to its potential applications in medicinal chemistry. Researchers are increasingly exploring its role as a building block for kinase inhibitors and other targeted therapies, aligning with the growing demand for precision medicine. Recent studies highlight its utility in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. This aligns with frequent search queries like "morpholine derivatives in drug design" and "sulfonyl-containing compounds for therapeutics."

From a synthetic chemistry perspective, 3-[4-(Morpholine-4-sulfonyl)-phenyl]-3-oxo-propionic acid ethyl ester exemplifies the convergence of esterification and sulfonylation strategies. Its ethyl ester group enhances solubility, a property highly sought after in drug formulation—a recurring theme in pharmaceutical forums and AI-driven search trends. The compound's oxo-propionic acid backbone also resonates with current interests in metabolite analogs, as evidenced by rising searches for "keto acid derivatives in metabolism."

Analytical characterization of CAS 1403566-53-9 typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry, reflecting the compound's structural sophistication. These methods are frequently discussed in academic circles and online platforms, where users often inquire about "spectral analysis of sulfonyl compounds" or "structural elucidation of morpholine derivatives." Such technical depth ensures the compound's relevance in both industrial and academic settings.

In the context of green chemistry, the synthesis of 3-[4-(Morpholine-4-sulfonyl)-phenyl]-3-oxo-propionic acid ethyl ester has been optimized to minimize waste, addressing the surge in searches for "sustainable synthesis of pharmaceutical intermediates." Its morpholine component, a common motif in biodegradable polymers, further connects it to environmental concerns—a trending topic across scientific and public domains.

Future research directions for this compound may explore its structure-activity relationships (SAR) in greater detail, particularly in enzyme inhibition assays. This aligns with persistent online queries about "SAR studies of sulfonamides" and "morpholine-based enzyme modulators." As the scientific community continues to prioritize molecular diversity, CAS 1403566-53-9 remains a compelling subject for innovation in organic and medicinal chemistry.